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Introduction
Chlorophylls are the primary photosynthetic pigments in plants, algae, and cyanobacteria.

Chlorophyll b (Chl b) acts as an accessory pigment, absorbing light energy and transferring it to

chlorophyll a. Spectroscopic analysis of Chl b is crucial for studies in plant physiology,

photosynthesis research, and ecotoxicology. Accurate isolation and quantification of Chl b from

plant tissues are fundamental for these investigations. This document provides a detailed

protocol for the extraction of chlorophylls from plant tissues for subsequent spectroscopic

quantification of chlorophyll b.

Principle
The protocol is based on the principle of solvent extraction to isolate chlorophyll pigments from

plant tissues. Chlorophylls are lipid-soluble and can be efficiently extracted from the thylakoid

membranes using polar organic solvents like acetone or methanol.[1] Once extracted, the

concentration of chlorophyll b in the solution can be determined spectrophotometrically. By

measuring the absorbance of the extract at specific wavelengths where chlorophyll a and b
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have distinct absorption maxima, their respective concentrations can be calculated using

established equations.[2]

Experimental Workflow
The overall workflow for the isolation and spectroscopic analysis of chlorophyll b is depicted

below. The process involves sample preparation, pigment extraction, clarification of the extract,

spectrophotometric measurement, and data analysis.

Sample Preparation

Pigment Extraction

Analysis

Fresh Plant Material (e.g., Spinach Leaves) Weigh ~150 mg of Tissue Grind in Mortar with
80% Acetone on Ice Centrifuge (e.g., 5 min at 3000 x g)

Collect Supernatant

Pellet

Pool Supernatants

Re-extract Pellet with
80% Acetone Centrifuge Again

Collect Supernatant

Discard Colorless Pellet

Adjust to Final Volume
(e.g., 25 mL)

Spectrophotometric Reading
(646 nm, 663 nm, 750 nm) Calculate Chl b Concentration

Click to download full resolution via product page

Caption: Workflow for Chlorophyll b Isolation and Analysis.

Materials and Reagents
Equipment:

UV-Vis Spectrophotometer

Matched quartz or glass cuvettes (1 cm path length)

Refrigerated centrifuge

Mortar and pestle

Volumetric flasks (10 mL and 25 mL)
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Graduated cylinders and pipettes

Balance

Vortex mixer

Filter paper or syringe filters (optional)

Ice bucket

Reagents:

Plant Material: Fresh, dark green leaves (e.g., spinach) are recommended.

Extraction Solvent: 80% (v/v) aqueous acetone. Prepare by mixing 800 mL of acetone with

200 mL of distilled water. Store in a refrigerator.

Washing Solution: 100% Acetone (for cleaning cuvettes).

Magnesium carbonate (MgCO₃) or Sodium Bicarbonate (NaHCO₃) (optional, to neutralize

plant acids).

Quartz sand (optional, to aid in grinding).

Safety Precautions: Acetone is volatile and flammable. Handle in a well-ventilated area or fume

hood, away from open flames. Wear appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat.

Detailed Experimental Protocol
This protocol is adapted for both macro (>100 mg) and micro (<50 mg) sample sizes. All steps

should be performed quickly in dim light and at low temperatures to minimize chlorophyll

degradation.[3]

5.1. Sample Preparation and Homogenization (Macro Protocol)

Pre-cool mortar and pestle on ice.
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Select fresh, healthy leaves and wash them with distilled water. Gently blot dry.

Weigh approximately 150 mg of leaf tissue, recording the exact fresh weight (FW).

Cut the tissue into small pieces and place it in the chilled mortar.

Add a pinch of quartz sand and a small amount of MgCO₃ (optional).

Add 2-3 mL of cold 80% acetone to the mortar.

Grind the tissue thoroughly with the pestle until a homogenous, fine paste is formed and the

tissue is completely macerated.

5.2. Pigment Extraction

Quantitatively transfer the homogenate to a 15 mL centrifuge tube. Use a small amount of

80% acetone to rinse the mortar and pestle and add it to the tube.

Centrifuge the homogenate at 3,000-5,000 x g for 5-10 minutes at 4°C.

Carefully decant the green supernatant into a 25 mL volumetric flask.

Add 5 mL of cold 80% acetone to the pellet, resuspend it by vortexing, and centrifuge again.

Repeat the extraction (step 4) until the pellet is white or pale yellow, indicating that all

pigments have been extracted.

Pool all supernatants into the volumetric flask.

Bring the final volume up to 25 mL with cold 80% acetone. Mix the solution thoroughly by

inverting the flask.

Keep the extract on ice and in the dark until measurement.

5.3. Micro-Protocol Adaptation For smaller samples (e.g., leaf discs, ~20-50 mg), use a 2 mL

microcentrifuge tube for extraction and centrifugation. Adjust solvent volumes accordingly (e.g.,

initial grinding in 500 µL, subsequent washes with 500 µL) and bring to a final volume in a

smaller volumetric flask (e.g., 5 or 10 mL).
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Spectroscopic Measurement
Turn on the spectrophotometer and allow it to warm up for at least 15-20 minutes.

Set the spectrophotometer to read absorbance.

Use 80% acetone as a blank to zero the instrument at each wavelength.

Transfer the chlorophyll extract to a 1 cm path length cuvette. Ensure there are no air

bubbles.

Measure the absorbance (A) of the extract at three wavelengths: 663 nm, 646 nm, and 750

nm.

The reading at 750 nm serves as a correction for turbidity and should be subtracted from the

readings at 663 nm and 646 nm. If A₇₅₀ is greater than 0.05, the extract should be

centrifuged again or filtered.

Data Presentation and Analysis
7.1. Calculation of Chlorophyll b Concentration

The concentrations of chlorophyll a and chlorophyll b in the 80% acetone extract can be

calculated using the equations derived by Lichtenthaler and Welburn (1983).[2] These

equations account for the overlapping spectra of the two pigments.

Corrected Absorbance:

A'₆₆₃ = A₆₆₃ - A₇₅₀

A'₆₄₆ = A₆₄₆ - A₇₅₀

Concentration in the Extract (µg/mL):

Chlorophyll a (Chl a) = (12.21 × A'₆₆₃) - (2.81 × A'₆₄₆)

Chlorophyll b (Chl b) = (20.13 × A'₆₄₆) - (5.03 × A'₆₆₃)[2]
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7.2. Calculation of Chlorophyll Content in Tissue

To express the chlorophyll content per gram of fresh weight (mg/g FW), use the following

formula:

Chl b (mg/g FW) = [Chl b (µg/mL) × Total Volume of Extract (mL)] / [Fresh Weight of Tissue

(g) × 1000]

7.3. Quantitative Data Summary

The spectroscopic properties of chlorophyll b are highly dependent on the solvent used for

extraction. This phenomenon, known as solvatochromism, results in shifts in the absorption

maxima.[4]

Solvent
Absorption Maxima
(nm) - Qy band

Absorption Maxima
(nm) - Soret band

Typical Chl a/b
Ratio

80% Acetone 647 460 2.0 - 3.5[3]

100% Methanol 652 469 3.0 - 4.0[3]

Diethyl Ether 642 453 Varies

DMSO 650 462 Varies

Table 1: Spectroscopic properties of Chlorophyll b in various solvents and typical Chl a/b ratios

in plant extracts.[3][4][5]

C₃ plants typically exhibit a Chl a/b ratio between 2.6 and 3.3, whereas C₄ plants often have

higher ratios, ranging from 3.4 to 4.5.[6][7]

Advanced Protocol: Purification of Chlorophyll b
For applications requiring highly pure Chl b, such as detailed photophysical studies or as an

analytical standard, a simple solvent extraction is insufficient. Chromatographic methods are

necessary for separation from chlorophyll a and carotenoids.

Method: Counter-Current Chromatography (CCC)
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A published method for the preparative separation of chlorophylls a and b from spinach

involves an initial solvent extraction followed by purification using CCC.

Principle: CCC is a form of liquid-liquid partition chromatography that avoids the use of solid

stationary phases, which can degrade sensitive molecules like chlorophylls.

Workflow:

Initial Extraction: Extract pigments from freeze-dried spinach using a non-polar solvent

mixture.

CCC Separation: Employ a suitable biphasic solvent system (e.g., hexane-based) in the

CCC instrument to separate Chl a and Chl b based on their differing partition coefficients.

Purity Analysis: The purity of the collected Chl b fraction is then confirmed using analytical

techniques like HPLC, Mass Spectrometry, and NMR.

This method can yield Chl b with purity greater than 95%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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